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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of dimethyl
sulfoxide (DMSO), a critical consideration for laboratory professionals. Due to its propensity to

absorb atmospheric moisture, the integrity of DMSO as a solvent can be compromised, leading

to significant impacts on experimental outcomes. This document outlines the quantitative

aspects of water absorption, its effects on the physicochemical properties of DMSO and

compound stability, and provides detailed protocols for mitigation and analysis.

The Hygroscopic Nature of Dimethyl Sulfoxide
Dimethyl sulfoxide is a highly polar, aprotic solvent capable of dissolving a wide array of both

polar and nonpolar compounds, earning it the moniker "universal solvent".[1][2] This versatility

makes it invaluable in drug discovery, particularly for creating stock solutions of test

compounds for high-throughput screening (HTS).[1] However, its utility is intrinsically linked to

its significant hygroscopicity; DMSO readily absorbs water from the atmosphere.[3][4][5] This

phenomenon is driven by the formation of strong hydrogen bonds between the sulfoxide group

of DMSO and water molecules.[6]

The rate and extent of water absorption are influenced by several factors, including ambient

relative humidity, temperature, the surface area of DMSO exposed to the air, and the duration

of exposure.[4][7] Even brief exposure to a typical laboratory environment can lead to a

significant increase in water content, altering the solvent's properties.[7]
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The following tables summarize quantitative data on water absorption by DMSO under various

laboratory conditions.

Table 1: Rate of Water Absorption of a 50 µL DMSO Droplet at 21°C and ~60% Relative

Humidity

Time Elapsed (minutes) Approximate Volume Increase

20 15%

Data derived from an experimental observation where the volume change was calculated

based on the change in droplet height.[4][8]

Table 2: Water Absorption in Microplates Exposed to a Laboratory Environment (~40% Relative

Humidity)

Plate Type Well Volume Exposure Time
Water Absorption
(% by volume)

1536-well 2 µL 1 hour > 6%

This data highlights the rapid water uptake in high-density microplates commonly used in HTS,

where small volumes and large surface areas are prevalent.[7]

Table 3: Water Content of "Pure" DMSO After Aliquoting and Storage

Storage Condition Time Water Content by Volume

Uncapped tube 24 hours Up to 50%

This demonstrates the critical importance of proper sealing and storage, as leaving a tube

uncapped for even a day can dramatically increase water content.[9]

Impact of Water Content on Experimental Systems
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The presence of water in DMSO can have a cascade of detrimental effects on experimental

systems, from altering fundamental physicochemical properties to compromising the results of

sensitive biological assays.

Water significantly depresses the freezing point of DMSO.[10] Pure DMSO freezes at 18.5°C,

but the introduction of water creates a eutectic mixture, lowering the freezing point.[1][3] This is

a critical consideration for the storage of DMSO solutions and can be an indicator of water

contamination if solutions remain liquid at temperatures where pure DMSO would solidify.[11]

Table 4: Effect of Water Content on the Freezing Point of DMSO

Water Content (% by weight) Approximate Freezing Point (°C)

0 18.5

33 -73

The maximum depression of the freezing point occurs at a 33% water content by weight.[10]

In the context of drug development, the hygroscopic nature of DMSO presents several

challenges:

Decreased Compound Solubility: The solubility of many lipophilic compounds is significantly

lower in "wet" DMSO compared to anhydrous DMSO.[10][12] As water content increases, the

solvent properties change, which can lead to the precipitation of compounds from stock

solutions.[10][12] This is particularly problematic during freeze-thaw cycles, which can

accelerate crystallization.[10] If a compound precipitates, subsequent assays will test a

solution at a lower concentration than intended, or potentially just the DMSO/water vehicle,

leading to inaccurate results.[10]

Assay Interference and Irreproducibility: The presence of varying amounts of water can

introduce significant variability in experimental results. Water can directly affect the activity of

certain enzymes or alter the conformation of proteins, leading to inconsistent assay

performance.

Compound Degradation: Water can participate in hydrolysis reactions, leading to the

degradation of sensitive compounds over time. This compromises the integrity of compound
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libraries and can lead to the loss of valuable potential drug candidates.[7]

Mandatory Visualizations
Caption: Chemical basis of DMSO's hygroscopic nature via hydrogen bonding.
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Caption: Logical workflow for minimizing water absorption in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.nbinno.com/article/surfactants/the-essential-guide-to-dimethyl-sulfoxide-in-pharmaceutical-synthesis-ha
https://www.cheezhengchem.com/blog/how-to-store-99-9-dmso-properly-103205.html
https://chemistry.stackexchange.com/questions/9670/hygroscopic-behaviour-of-dmso-how-bad-is-it
https://chemistry.stackexchange.com/questions/9670/hygroscopic-behaviour-of-dmso-how-bad-is-it
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://repositories.lib.utexas.edu/items/5817a9ee-2315-4735-aa97-58a04fabc0e0
https://pubmed.ncbi.nlm.nih.gov/16178808/
https://pubmed.ncbi.nlm.nih.gov/16178808/
https://www.echemi.com/community/hygroscopic-behaviour-of-dmso-how-bad-is-it_mjart2205132458_86.html
https://www.researchgate.net/figure/Rate-of-water-uptake-of-DMSO-stored-in-uncapped-tubes-for-more-than-72-h-A-Average_fig2_352549380
http://ziath.com/images/pdf/DMSO_The_effects_of_water_and_hydration_measurement.pdf
https://www.researchgate.net/post/Why_does_DMSO_become_liquid_with_extended_storage_at-20C
https://www.researchgate.net/publication/229976371_Drug_Solubility_in_Water_and_Dimethylsulfoxide
https://www.benchchem.com/product/b048724#understanding-the-hygroscopic-nature-of-dmso-in-experiments
https://www.benchchem.com/product/b048724#understanding-the-hygroscopic-nature-of-dmso-in-experiments
https://www.benchchem.com/product/b048724#understanding-the-hygroscopic-nature-of-dmso-in-experiments
https://www.benchchem.com/product/b048724#understanding-the-hygroscopic-nature-of-dmso-in-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048724?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

